Cas no 1615-99-2 (A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)-)

A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)- structure
1615-99-2 structure
Product Name:A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)-
CAS No:1615-99-2
MF:C30H50
MW:410.718009471893
CID:190779
PubChem ID:441679
Update Time:2025-04-19

A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)- Chemical and Physical Properties

Names and Identifiers

    • A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)-
    • (3R,3aR,5aR,5bR,7aS,11aS,13aS,13bR)-3a,5a,8,8,11a,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,7a,9,10,11,13,13b-tetradecahydrocyclopenta[a]chrysene
    • Fern-9(11)-ene
    • Fern-9(11)-ene100µg
    • Fernene
    • C08625
    • CHEBI:5016
    • DTXSID40331608
    • Q27106625
    • 1615-99-2
    • Fern 9(11)-ene
    • Fernen
    • Fern-9-ene
    • Inchi: 1S/C30H50/c1-20(2)21-10-13-25-28(21,6)18-19-29(7)23-11-12-24-26(3,4)15-9-16-27(24,5)22(23)14-17-30(25,29)8/h14,20-21,23-25H,9-13,15-19H2,1-8H3/t21-,23+,24+,25-,27-,28-,29-,30+/m1/s1
    • InChI Key: ZHDRLFGZQZCZKX-BQOUFORSSA-N
    • SMILES: [C@@]12(C)CC=C3[C@@]4(C)CCCC(C)(C)[C@@H]4CC[C@@H]3[C@@]1(C)CC[C@]1(C)[C@@H](C(C)C)CC[C@@H]21

Computed Properties

  • Exact Mass: 410.39100
  • Monoisotopic Mass: 410.391251595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 1
  • Complexity: 741
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 9.05400

A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)- Security Information

  • Hazardous Material transportation number:UN 1262 3/PG 2
  • WGK Germany:1
  • Hazard Category Code: 11-38-50/53-65-67
  • Safety Instruction: S60
  • FLUKA BRAND F CODES:10-23
  • Hazardous Material Identification: F Xn N
  • Safety Term:S60-61-62
  • Risk Phrases:R11

A'-Neo-26,28-dinorgammacer-9(11)-ene,13,17-dimethyl-, (8a,13a,14b,17a,18b)- Related Literature

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